Cas no 55076-17-0 (1-(6-nitroindazol-1-yl)propan-1-one)

1-(6-nitroindazol-1-yl)propan-1-one structure
55076-17-0 structure
Product Name:1-(6-nitroindazol-1-yl)propan-1-one
CAS No:55076-17-0
MF:C10H9N3O3
MW:219.196761846542
CID:943304
PubChem ID:300394
Update Time:2025-04-19

1-(6-nitroindazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(6-nitroindazol-1-yl)propan-1-one
    • 1-(6-nitro-1H-indazol-1-yl)propan-1-one
    • AC1L6W8F
    • NSC174767
    • NSC-174767
    • DTXSID70306248
    • 55076-17-0
    • Inchi: 1S/C10H9N3O3/c1-2-10(14)12-9-5-8(13(15)16)4-3-7(9)6-11-12/h3-6H,2H2,1H3
    • InChI Key: RUAPOJIWNCXRBH-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C2C=C(C=CC=2C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 219.06447
  • Monoisotopic Mass: 219.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 78.03
  • LogP: 2.51790
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